Cas no 16823-62-4 (Benzene,(butylsulfonyl)-)

Benzene,(butylsulfonyl)- structure
Benzene,(butylsulfonyl)- structure
Product Name:Benzene,(butylsulfonyl)-
CAS No:16823-62-4
MF:C10H14O2S
MW:198.281961917877
CID:162708
PubChem ID:238507
Update Time:2025-04-19

Benzene,(butylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(butylsulfonyl)-
    • butylsulfonylbenzene
    • butyl phenyl sulfone
    • (butylsulfonyl)benzene
    • NSC42881
    • AKOS024324554
    • phenylsulfonylbutane
    • DTXSID80285813
    • (Butane-1-sulfonyl)-benzene
    • NSC-42881
    • 16823-62-4
    • SCHEMBL777886
    • Inchi: 1S/C10H14O2S/c1-2-3-9-13(11,12)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
    • InChI Key: SSGWVSXDZMOXDW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CCCC)(=O)=O

Computed Properties

  • Exact Mass: 198.07152
  • Monoisotopic Mass: 198.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.097
  • Boiling Point: 337.8°Cat760mmHg
  • Flash Point: 186.9°C
  • Refractive Index: 1.51
  • PSA: 34.14

Benzene,(butylsulfonyl)- Related Literature

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